Cas no 926251-52-7 (1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine)

• Product Name: 1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine
• CAS No: 926251-52-7
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 4665578
• PubChem ID: 16767984
• Update Time: 2025-11-02

1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• BMB25152
• 1-(2-FLUORO-4,5-DIMETHOXYPHENYL)ETHANAMINE
• 1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine
• DTXSID001234200
• 926251-52-7
• EN300-77469
• AKOS000123716
• 2-Fluoro-4,5-dimethoxy-alpha-methylbenzenemethanamine

• Inchi： 1S/C10H14FNO2/c1-6(12)7-4-9(13-2)10(14-3)5-8(7)11/h4-6H,12H2,1-3H3
• InChI Key： XXTAHPCJRMPZFE-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(C)N)OC)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine

Comprehensive Guide to 1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine (CAS No. 926251-52-7): Properties, Applications, and Market Insights

1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine (CAS No. 926251-52-7) is a fluorinated aromatic amine compound with significant potential in pharmaceutical and chemical research. This structurally unique molecule features a fluoro substituent and two methoxy groups on the phenyl ring, making it an interesting candidate for drug discovery and material science applications. The compound's molecular formula is C₁₀H₁₄FNO₂, with a molecular weight of 199.22 g/mol.

The growing interest in fluorinated organic compounds has positioned 1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine as a valuable building block in medicinal chemistry. Researchers are particularly interested in how the electron-withdrawing fluorine atom and electron-donating methoxy groups influence the compound's reactivity and biological activity. Recent studies suggest that such fluorinated amines may play crucial roles in developing new central nervous system (CNS) therapeutics, a hot topic in current pharmaceutical research.

From a synthetic chemistry perspective, 926251-52-7 offers several advantages. The presence of both fluorine and methoxy substituents allows for diverse chemical modifications, making it a versatile intermediate. Many researchers are investigating its potential as a precursor for heterocyclic compounds, which are widely used in drug development. The compound's stability under various conditions also makes it attractive for high-throughput screening applications.

The pharmaceutical applications of 1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine are particularly noteworthy. With the increasing demand for targeted therapies and precision medicine, compounds with specific substitution patterns like this are gaining attention. The fluoro substituent often improves metabolic stability and membrane permeability, key factors in drug design. Meanwhile, the dimethoxy groups may contribute to receptor binding affinity, making this compound valuable for developing neuroactive substances and enzyme inhibitors.

In material science, CAS 926251-52-7 shows promise for creating specialized polymers and liquid crystals. The combination of fluorine and methoxy groups can influence material properties such as thermal stability, optical characteristics, and dielectric constants. Researchers are exploring its potential in developing advanced electronic materials and photoactive compounds, areas that are currently receiving significant investment in the chemical industry.

The synthesis of 1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine typically involves multi-step organic reactions starting from commercially available precursors. Common methods include nucleophilic aromatic substitution for introducing the fluorine atom, followed by reductive amination to create the amine functionality. Recent advances in flow chemistry and catalytic processes have improved the efficiency of producing such compounds, addressing growing concerns about sustainable chemistry practices.

Quality control and characterization of 926251-52-7 require advanced analytical techniques. Standard procedures include HPLC for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. The compound typically appears as a white to off-white crystalline powder with defined melting points and solubility characteristics, important parameters for research and industrial applications.

The market for specialized chemical intermediates like 1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine is expanding rapidly. With increasing investment in drug discovery and specialty chemicals, demand for such building blocks continues to grow. Pharmaceutical companies and contract research organizations are particularly interested in compounds that can accelerate their lead optimization processes, making CAS 926251-52-7 a valuable asset in medicinal chemistry pipelines.

Safety considerations for handling 1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine follow standard laboratory protocols for aromatic amines. While not classified as highly hazardous, proper personal protective equipment should be used, including gloves and safety glasses. Storage recommendations typically suggest keeping the compound in a cool, dry place away from strong oxidizers, with attention to standard chemical compatibility guidelines.

Future research directions for 926251-52-7 may explore its potential in emerging areas like proteolysis targeting chimeras (PROTACs) and covalent inhibitors, both hot topics in current drug discovery. The compound's structural features make it suitable for developing bifunctional molecules that can simultaneously engage multiple biological targets, an approach gaining traction in treating complex diseases.

For researchers seeking high purity 1-(2-fluoro-4,5-dimethoxyphenyl)ethan-1-amine, several specialty chemical suppliers offer the compound with comprehensive analytical documentation. The availability of custom synthesis services and derivatization options further enhances its utility in diverse research applications. As the scientific community continues to explore fluorinated compounds, CAS 926251-52-7 is likely to maintain its position as an important tool in chemical and pharmaceutical development.